5-(2,5-dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole

• IUPAC Name: 5-(2,5-dichlorothiophen-3-yl)-1-(4-methylphenyl)pyrazole
• InChI: InChI=1S/C14H10Cl2N2S/c1-9-2-4-10(5-3-9)18-12(6-7-17-18)11-8-13(15)19-14(11)16/h2-8H,1H3
• InChI Key: VWUWSESNZORTFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CC=N2)C3=C(SC(=C3)Cl)Cl
• Molecular Formula: C14H10Cl2N2S
• Molecular Weight: 309.2 g/mol

Description

5-(2,5-Dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole, also known as PTP-1, is a type of pyrazole molecule that has been studied in recent years for its potential medicinal applications. Pyrazoles are a class of heterocyclic compounds that contain five-membered rings of carbon and nitrogen atoms, and PTP-1 is an example of an aromatic pyrazole. PTP-1 has been studied for its potential applications in drug discovery, as well as for its potential use in scientific research.

Scientific Research Applications

Synthesis and Catalytic Applications

A study by Karimi-Jaberi et al. (2012) outlines the use of 1,3,5-Tris(hydrogensulfato) benzene as a catalyst for synthesizing pyrazole derivatives, highlighting the compound's role in facilitating efficient reaction conditions and yielding products applicable in various fields, including materials science and pharmaceuticals (Karimi-Jaberi et al., 2012).

Antimicrobial and Antitumor Agents

Research by Aly (2016) demonstrates the synthesis of heterocyclic compounds based on the thieno[3,2-c]pyrazole derivative, which were evaluated for antimicrobial activity. The novel synthesized compounds showed moderate to high effectiveness against various microorganisms, suggesting potential applications in developing new antimicrobial agents (Aly, 2016).

Gomha et al. (2016) explored the synthesis and characterization of new bis-pyrazolyl-thiazoles incorporating the thiophene moiety. These compounds were evaluated for their anti-tumor activities against hepatocellular carcinoma cell lines, revealing promising activities and suggesting their potential as anticancer agents (Gomha et al., 2016).

Structural Characterization and Design

Kariuki et al. (2021) synthesized and structurally characterized isostructural thiazoles related to the pyrazole scaffold. This study provided insights into the molecular configurations and potential pharmaceutical applications of these compounds (Kariuki et al., 2021).

Green Chemistry Approaches

Prabhudeva et al. (2017) presented an environmentally benign synthesis of thiophene appended pyrazole analogues, emphasizing the importance of green chemistry in developing anti-inflammatory and radical scavenging agents. Their work showcases the synthesis's efficiency and its implications for producing pharmaceuticals with minimized environmental impact (Prabhudeva et al., 2017).